3-Iodothyronamine Hydrochloride 3-Iodothyronamine Hydrochloride 3-Iodothyronamine is derived from the deiodination and decarboxylation of endogenous thyroxine. It activates the G protein-coupled receptor known as trace amine-associated receptor 1 at nanomolar concentrations whereupon it rapidly influences thyroid hormone actions including body temperature, heart rate, and cardiac output. It has also been reported to function in controlling lipid and glucose utilization, hormonal secretion, and neuronal function, and has been considered for use in chemically-induced hibernation for medical purposes.
Brand Name: Vulcanchem
CAS No.: 788824-64-6
VCID: VC0027306
InChI: InChI=1S/C14H14INO2.ClH/c15-13-9-10(7-8-16)1-6-14(13)18-12-4-2-11(17)3-5-12;/h1-6,9,17H,7-8,16H2;1H
SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2)CCN)I.Cl
Molecular Formula: C14H15ClINO2
Molecular Weight: 391.633

3-Iodothyronamine Hydrochloride

CAS No.: 788824-64-6

Reference Standards

VCID: VC0027306

Molecular Formula: C14H15ClINO2

Molecular Weight: 391.633

3-Iodothyronamine Hydrochloride - 788824-64-6

CAS No. 788824-64-6
Product Name 3-Iodothyronamine Hydrochloride
Molecular Formula C14H15ClINO2
Molecular Weight 391.633
IUPAC Name 4-[4-(2-aminoethyl)-2-iodophenoxy]phenol;hydrochloride
Standard InChI InChI=1S/C14H14INO2.ClH/c15-13-9-10(7-8-16)1-6-14(13)18-12-4-2-11(17)3-5-12;/h1-6,9,17H,7-8,16H2;1H
Standard InChIKey RVKVVMXTPQCCIX-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1O)OC2=C(C=C(C=C2)CCN)I.Cl
Appearance Assay:≥95%A crystalline solid
Description 3-Iodothyronamine is derived from the deiodination and decarboxylation of endogenous thyroxine. It activates the G protein-coupled receptor known as trace amine-associated receptor 1 at nanomolar concentrations whereupon it rapidly influences thyroid hormone actions including body temperature, heart rate, and cardiac output. It has also been reported to function in controlling lipid and glucose utilization, hormonal secretion, and neuronal function, and has been considered for use in chemically-induced hibernation for medical purposes.
Synonyms 4-[4-(2-Aminoethyl)-2-iodophenoxy]phenol Hydrochloride
PubChem Compound 46781974
Last Modified Nov 13 2021
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